Cas no 267-64-1 (Thieno[2,3-f]-1,3-benzodioxole(6CI,7CI,8CI,9CI))
267-64-1 structure
Product Name:Thieno[2,3-f]-1,3-benzodioxole(6CI,7CI,8CI,9CI)
CAS No:267-64-1
MF:C9H6O2S
MW:178.207741260529
CID:288874
PubChem ID:15212548
Update Time:2025-04-19
Thieno[2,3-f]-1,3-benzodioxole(6CI,7CI,8CI,9CI) Chemical and Physical Properties
Names and Identifiers
-
- Thieno[2,3-f]-1,3-benzodioxole(6CI,7CI,8CI,9CI)
- thieno[2,3-f][1,3]benzodioxole
- 5,6-(Methylenedioxy)benzo[b]thiophene
- 5,6-[Methylenebis(oxy)]benzo[b]thiophene
- Benzo[b]thiophene, 5,6-[methylenebis(oxy)]-
- SCHEMBL10370693
- 267-64-1
- DTXSID80570115
- 2H-Thieno[2,3-f][1,3]benzodioxole
- thieno[3,2-f][1,3]benzodioxole
-
- Inchi: 1S/C9H6O2S/c1-2-12-9-4-8-7(3-6(1)9)10-5-11-8/h1-4H,5H2
- InChI Key: FCYXZQGDTGMGOE-UHFFFAOYSA-N
- SMILES: S1C=CC2C=C3C(=CC1=2)OCO3
Computed Properties
- Exact Mass: 178.00888
- Monoisotopic Mass: 178.00885060g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 46.7Ų
Experimental Properties
- PSA: 18.46
Thieno[2,3-f]-1,3-benzodioxole(6CI,7CI,8CI,9CI) Related Literature
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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